4-Ethynyl-2-(2-methoxyethoxy)-1-methylbenzene

• IUPAC Name: 4-ethynyl-2-(2-methoxyethoxy)-1-methylbenzene
• InChI: InChI=1S/C12H14O2/c1-4-11-6-5-10(2)12(9-11)14-8-7-13-3/h1,5-6,9H,7-8H2,2-3H3
• InChI Key: RKCQTSHOPNJOEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C#C)OCCOC
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol

Description

4-Ethynyl-2-(2-methoxyethoxy)-1-methylbenzene is an organic compound that features a benzene ring substituted with an ethynyl group, a methoxyethoxy group, and a methyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Ethynyl-2-(2-methoxyethoxy)-1-methylbenzene typically involves the following steps:

Starting Material Preparation: The synthesis begins with the preparation of the starting material, which is usually a benzene derivative with appropriate substituents.

Substitution Reactions: The ethynyl group is introduced through a substitution reaction, often using a reagent such as ethynyltriisopropylsilane in the presence of a base like n-butyllithium.

Methoxyethoxy Group Introduction: The methoxyethoxy group is introduced via an etherification reaction, typically using a suitable alkylating agent under basic conditions.

Methyl Group Introduction: The methyl group is introduced through a Friedel-Crafts alkylation reaction, using a methylating agent such as methyl chloride in the presence of a Lewis acid catalyst.

Industrial Production Methods

Industrial production of 4-Ethynyl-2-(2-methoxyethoxy)-1-methylbenzene follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions to ensure high yield and purity of the final product. This includes precise control of temperature, pressure, and reaction time, as well as the use of efficient purification techniques such as distillation and chromatography.

Chemical Reactions Analysis

Types of Reactions

4-Ethynyl-2-(2-methoxyethoxy)-1-methylbenzene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carbonyl compounds using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ethynyl group to an ethyl group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxyethoxy group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and other strong oxidizing agents.

Reduction: Hydrogen gas with palladium catalyst, lithium aluminum hydride.

Substitution: Nucleophiles such as halides, amines, and thiols under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of carbonyl compounds such as aldehydes and ketones.

Reduction: Formation of ethyl-substituted benzene derivatives.

Substitution: Formation of various substituted benzene derivatives depending on the nucleophile used.

Scientific Research Applications

4-Ethynyl-2-(2-methoxyethoxy)-1-methylbenzene has several scientific research applications, including:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Ethynyl-2-(2-methoxyethoxy)-1-methylbenzene involves its interaction with molecular targets such as enzymes and receptors. The ethynyl group can participate in π-π interactions with aromatic residues, while the methoxyethoxy group can form hydrogen bonds with polar residues . These interactions can modulate the activity of the target molecules and pathways involved in various biological processes.

Comparison with Similar Compounds

Similar Compounds

• 4-Ethynyl-2-fluoro-1-(2-methoxyethoxy)benzene
• 1-Ethynyl-4-methoxy-2-(2-methoxyethoxy)benzene

Uniqueness

4-Ethynyl-2-(2-methoxyethoxy)-1-methylbenzene is unique due to the presence of the methyl group, which can influence its chemical reactivity and interactions compared to similar compounds. The combination of the ethynyl, methoxyethoxy, and methyl groups provides a distinct set of properties that can be leveraged in various applications.